Cas no 685-91-6 (N,N-Diethylacetamide)

• Product Name: N,N-Diethylacetamide
• CAS No: 685-91-6
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD00009047
• CID: 39539
• PubChem ID: 12703
• Update Time: 2025-04-19

N,N-Diethylacetamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diethylacetamide
• N.N-Diethylacetamide
• N-Acetyldiethylamine
• Diethylacetamide
• Acetic acid diethylamide
• WLN: 2N2&V1
• NS00036667
• NSC101
• UNII-6YO81D7ST6
• 6YO81D7ST6
• N,N-Diaethylacetamid
• Acetamide, N,N-diethyl-
• FT-0629458
• Acetic acid, amide, N,N-diethyl
• CAS-685-91-6
• Q27265731
• EINECS 211-685-2
• NCGC00258287-01
• CHEMBL3184758
• N,N-diethyl acetamide
• N,N-diethylethanamide
• N,N-Diethylacetamide, 97%
• AKOS003862095
• CS-W009545
• D0461
• DTXCID10459
• MFCD00009047
• N.N-Diethyl acetamide
• N,N-Diaethylacetamid [German]
• 685-91-6
• N,N-DIETHYLACETAMIDE [HSDB]
• NCGC00248816-01
• NSC-101
• HSDB 5513
• NSC 101
• CH3CON(C2H5)2
• H11276
• N,N-diethyl-acetamide
• DS-3397
• Tox21_200733
• DTXSID9020459
• SY037752
• EN300-107551
• BRN 1209428
• n-diethylacetamide
• 4-04-00-00349 (Beilstein Handbook Reference)
• InChI=1/C6H13NO/c1-4-7(5-2)6(3)8/h4-5H2,1-3H
• AI3-02182
• SCHEMBL18738
• N,N-di ethylacetamide
• Acetamide, N,Ndiethyl
• N,NDiaethylacetamid
• Acetic acid, amide, N,Ndiethyl

• MDL： MFCD00009047
• Inchi： 1S/C6H13NO/c1-4-7(5-2)6(3)8/h4-5H2,1-3H3
• InChI Key： AJFDBNQQDYLMJN-UHFFFAOYSA-N
• SMILES： O=C(C)N(CC)CC
• BRN： 1209428

Computed Properties

• Exact Mass: 115.10000
• Monoisotopic Mass: 115.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.925 g/mL at 25 °C(lit.)
• Melting Point: LESS THAN 20 DEG C
• Boiling Point: 185°C
• Flash Point: 70 ºC
• Refractive Index: n20/D 1.440(lit.)
• Solubility: 53.5g/l
• Water Partition Coefficient: Soluble in water.
• PSA: 20.31000
• LogP: 0.87470
• Solubility: Not determined.

N,N-Diethylacetamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H302-H315-H319
• Warning Statement： P210-P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S27-S36/37/39-S45
• RTECS：AB7000000
• Hazardous Material Identification：
• Safety Term：S26;S27;S36/37/39;S45
• Risk Phrases：R20/21/22; R36/37/38
• TSCA：Yes
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.